Cas no 2172250-33-6 (4-(5-amino-2-ethylpiperidin-3-yl)benzoic acid)
4-(5-amino-2-ethylpiperidin-3-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-amino-2-ethylpiperidin-3-yl)benzoic acid
- EN300-1616464
- 2172250-33-6
-
- Inchi: 1S/C14H20N2O2/c1-2-13-12(7-11(15)8-16-13)9-3-5-10(6-4-9)14(17)18/h3-6,11-13,16H,2,7-8,15H2,1H3,(H,17,18)
- InChI Key: UZEWFBUHVOOWQA-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)C1CC(CNC1CC)N)=O
Computed Properties
- Exact Mass: 248.152477885g/mol
- Monoisotopic Mass: 248.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 75.4Ų
4-(5-amino-2-ethylpiperidin-3-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1616464-0.05g |
4-(5-amino-2-ethylpiperidin-3-yl)benzoic acid |
2172250-33-6 | 0.05g |
$1272.0 | 2023-06-04 | ||
| Enamine | EN300-1616464-0.1g |
4-(5-amino-2-ethylpiperidin-3-yl)benzoic acid |
2172250-33-6 | 0.1g |
$1332.0 | 2023-06-04 | ||
| Enamine | EN300-1616464-0.25g |
4-(5-amino-2-ethylpiperidin-3-yl)benzoic acid |
2172250-33-6 | 0.25g |
$1393.0 | 2023-06-04 | ||
| Enamine | EN300-1616464-0.5g |
4-(5-amino-2-ethylpiperidin-3-yl)benzoic acid |
2172250-33-6 | 0.5g |
$1453.0 | 2023-06-04 | ||
| Enamine | EN300-1616464-1.0g |
4-(5-amino-2-ethylpiperidin-3-yl)benzoic acid |
2172250-33-6 | 1g |
$1515.0 | 2023-06-04 | ||
| Enamine | EN300-1616464-2.5g |
4-(5-amino-2-ethylpiperidin-3-yl)benzoic acid |
2172250-33-6 | 2.5g |
$2969.0 | 2023-06-04 | ||
| Enamine | EN300-1616464-5.0g |
4-(5-amino-2-ethylpiperidin-3-yl)benzoic acid |
2172250-33-6 | 5g |
$4391.0 | 2023-06-04 | ||
| Enamine | EN300-1616464-10.0g |
4-(5-amino-2-ethylpiperidin-3-yl)benzoic acid |
2172250-33-6 | 10g |
$6512.0 | 2023-06-04 | ||
| Enamine | EN300-1616464-50mg |
4-(5-amino-2-ethylpiperidin-3-yl)benzoic acid |
2172250-33-6 | 50mg |
$1272.0 | 2023-09-23 | ||
| Enamine | EN300-1616464-100mg |
4-(5-amino-2-ethylpiperidin-3-yl)benzoic acid |
2172250-33-6 | 100mg |
$1332.0 | 2023-09-23 |
4-(5-amino-2-ethylpiperidin-3-yl)benzoic acid Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 4-(5-amino-2-ethylpiperidin-3-yl)benzoic acid
Professional Introduction to 4-(5-amino-2-ethylpiperidin-3-yl)benzoic Acid (CAS No. 2172250-33-6)
4-(5-amino-2-ethylpiperidin-3-yl)benzoic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2172250-33-6, has garnered attention due to its potential applications in drug development and medicinal chemistry. The intricate molecular framework of this benzoic acid derivative, featuring a piperidine ring and an amino substituent, makes it a promising candidate for further exploration in synthetic chemistry and pharmacological research.
The structural composition of 4-(5-amino-2-ethylpiperidin-3-yl)benzoic acid encompasses a benzoic acid core substituted with a piperidine moiety at the 4-position and an amino group at the 5-position of the piperidine ring. The presence of the 2-ethyl substituent further enhances its complexity, contributing to diverse chemical interactions and biological activities. This configuration suggests that the compound may exhibit properties such as binding affinity to specific biological targets, making it valuable for developing novel therapeutic agents.
In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives due to their favorable pharmacokinetic profiles and ability to modulate various biological pathways. The research on 4-(5-amino-2-ethylpiperidin-3-yl)benzoic acid aligns with this trend, as studies have begun to uncover its potential in addressing various medical conditions. For instance, preliminary investigations suggest that this compound may interfere with key enzymes or receptors involved in inflammatory responses, offering a novel approach to treating chronic inflammatory diseases.
The synthesis of 4-(5-amino-2-ethylpiperidin-3-yl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the sophistication of modern pharmaceutical chemistry in developing structurally diverse molecules.
The biological evaluation of 4-(5-amino-2-ethylpiperidin-3-yl)benzoic acid has revealed several intriguing properties. In vitro studies have shown that this compound exhibits moderate activity against certain enzymatic targets, suggesting its potential as a lead compound for drug discovery. Additionally, its interaction with biological membranes and proteins has been investigated, providing insights into its mechanism of action. These findings underscore the importance of structural optimization in enhancing the pharmacological efficacy and safety of this compound.
The development of novel pharmaceutical agents often involves extensive computational modeling and molecular dynamics simulations to predict and understand the behavior of compounds in biological systems. For 4-(5-amino-2-ethylpiperidin-3-yl)benzoic acid, computational studies have been instrumental in identifying key binding pockets on target proteins and optimizing its structure for improved binding affinity. These computational approaches complement experimental efforts, providing a comprehensive understanding of the compound's interactions at the molecular level.
The future prospects of 4-(5-amino-2-ethylpiperidin-3-yl)benzoic acid in pharmaceutical research are promising. Ongoing studies aim to explore its potential applications in treating neurological disorders, cancer, and other chronic diseases. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers are hopeful to translate these findings into clinical trials and eventually into therapeutic products that can improve patient outcomes.
The role of academic collaborations and industrial partnerships cannot be overstated in advancing the development of compounds like 4-(5-amino-2-ethylpiperidin-3-ybenzoic acid. Such collaborations facilitate knowledge sharing, resource pooling, and accelerated innovation in pharmaceutical research. As more data becomes available on the pharmacological properties of this compound, it is expected that new therapeutic applications will emerge, further solidifying its importance in medicinal chemistry.
In conclusion, 4-(5-amino--2--ethyl--3--y--benzoic acid, identified by CAS number 2172250--33--6, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for novel therapeutic agents. With continued research and development efforts, this compound holds great potential for addressing various medical challenges and improving human health.
2172250-33-6 (4-(5-amino-2-ethylpiperidin-3-yl)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)